molecular formula C14H18O5 B8273574 Dimethyl 5-butoxyisophthalate

Dimethyl 5-butoxyisophthalate

Cat. No.: B8273574
M. Wt: 266.29 g/mol
InChI Key: XZXKGSCMQKHARC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 5-butoxyisophthalate is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H18O5

Molecular Weight

266.29 g/mol

IUPAC Name

dimethyl 5-butoxybenzene-1,3-dicarboxylate

InChI

InChI=1S/C14H18O5/c1-4-5-6-19-12-8-10(13(15)17-2)7-11(9-12)14(16)18-3/h7-9H,4-6H2,1-3H3

InChI Key

XZXKGSCMQKHARC-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC(=CC(=C1)C(=O)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dimethyl 5-hydroxyisophthalate (0.40 g, 1.90 mmol), cesium carbonate (1.30 g, 3.80 mmol) and CH3CN (12 mL) were added to a round-bottom flask and stirred for 15-30 min. iodobutane (0.42 g, 2.28 mmol) was added, and the reaction was stirred for 16 h. The solvent was concentrated under reduced pressure, and the reaction mixture was partitioned between EtOAc (50 mL) and H2O (50 mL). The organic layer was separated and the aqueous layer extracted with EtOAc (50 mL). The combined organics were dried over Na2SO4, filtered, and concentrated under reduced pressure to afford the desired product which was used without further purification.
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0.42 g
Type
reactant
Reaction Step Two

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